Cas no 374630-39-4 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide
• CAS No: 374630-39-4
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 6305324
• PubChem ID: 5794297
• Update Time: 2025-10-28

3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide
• SR-01000010287-1
• F1092-1263
• SR-01000010287
• 3-(benzimidazol-1-yl)-N-[(Z)-1-(4-ethoxyphenyl)ethylideneamino]propanamide
• 374630-39-4
• (Z)-3-(1H-benzo[d]imidazol-1-yl)-N'-(1-(4-ethoxyphenyl)ethylidene)propanehydrazide
• AKOS002170766
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1Z)-1-(4-ethoxyphenyl)ethylidene]propanehydrazide

• Inchi： 1S/C20H22N4O2/c1-3-26-17-10-8-16(9-11-17)15(2)22-23-20(25)12-13-24-14-21-18-6-4-5-7-19(18)24/h4-11,14H,3,12-13H2,1-2H3,(H,23,25)/b22-15-
• InChI Key： SSVGVCRKAIANQJ-JCMHNJIXSA-N
• SMILES： O=C(CCN1C=NC2C=CC=CC1=2)N/N=C(/C)\C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide

3-(1H-1,3-Benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide: A Comprehensive Overview

The compound with CAS No 374630-39-4, known as 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzodiazole moiety and a hydrazide functional group. The presence of these groups makes it a promising candidate for various applications, particularly in drug design and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with biological systems in a highly specific manner. Researchers have explored its role in modulating enzyme activity and its potential as an antioxidant or anti-inflammatory agent. These findings underscore the importance of understanding the molecular mechanisms underlying its bioactivity, which could pave the way for novel therapeutic interventions.

The synthesis of 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole ring, followed by the introduction of the hydrazide group and subsequent coupling reactions to achieve the final product. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it an ideal candidate for use in nanotechnology-based drug delivery platforms. Additionally, its photostability and thermal stability have been explored for potential use in advanced materials such as optoelectronic devices and polymeric composites.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and molecular interactions of this compound. For instance, density functional theory (DFT) studies have revealed that the benzodiazole moiety plays a critical role in stabilizing the molecule's electronic structure, thereby enhancing its reactivity. These computational findings have been corroborated by experimental data, further validating their significance.

Moreover, the compound's ability to act as a chelating agent has been explored in the context of metal ion coordination chemistry. This property could be exploited in designing novel catalysts for industrial processes or in developing sensors for detecting metal ions in environmental samples.

In conclusion, 3-(1H-1,3-benzodiazol-1-yl)-N'-(1Z)-1-(4-ethoxyphenyl)ethylidenepropanehydrazide represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative compounds with diverse applications. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound stands at the forefront of modern chemical research.